Journal Name:Ecotoxicology and Environmental Safety
Journal ISSN:0147-6513
IF:7.129
Journal Website:http://www.sciencedirect.com/science/journal/01476513
Year of Origin:1977
Publisher:Academic Press Inc.
Number of Articles Per Year:1187
Publishing Cycle:Monthly
OA or Not:Not
Simultaneous Scavenging Capacity of Glycine and Serine for Formaldehyde along with Glyoxal and the Cytotoxicity of the Interaction Product in Three Cell Lines
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-03-23 , DOI: 10.1021/acsfoodscitech.3c00027
Glyoxal (GO) and formaldehyde (FA) are harmful aldehydes coexisting in foods. Trapping them by nutrients, such as amino acids, is a straightforward strategy to mitigate their risks. In this work, l-glycine and l-serine were found to simultaneously scavenge GO and FA. The underlying mechanism is to generate imidazole salts, which are the products derived through the reaction of two molecules of amino acids with each molecule of GO and FA. The imidazole salts exhibited much lower cytotoxicity than FA and GO. In GES-1, Caco-2, and Qsg7701 cell lines, IC50 values were 0.14, 0.14, and 0.3 mM for FA, and 1.2, 1.2, and 1.3 mM for GO, respectively, while IC50 values for the two imidazole salts were higher than 2.5 mM. The incorporation of two amino acids (both at 1.5 g/kg level) in dough produced glycine- and serine-sourced imidazole salts by 4450 ± 182 and 1088 ± 222 μg/kg, respectively, in the biscuits. Namely, glycine and serine scavenged FA and GO by 1.2 and 0.3 mmol/mol, respectively. These findings indicated that the incorporation of glycine and serine convert the high-toxicity FA to low-toxicity imidazole salts in the presence of GO in bakery foods.
Detail
Tara Gum Coating with Embedded ZnO Nanostructures for Increased Postharvest Guava Shelf Life
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-04-05 , DOI: 10.1021/acsfoodscitech.3c00006
Guava is a fruit that presents a high degree of perishability. This problem requires new effective technology with low environmental and human health impact for its resolution. A coating of tara gum with ZnO nanostructures is a promising alternative to increase the shelf life of this fruit. Therefore, the objective of this work was to optimize the production of the nanostructure, characterize it, and apply it in a guava coating. The nanostructure had a size of 173.15 nm and a polydispersity index of 0.601. Transmission electronic microscopy (TEM) confirmed a spherical morphology. ZnO nano showed antimicrobial activity against phytopathogenic fungi, being able to inhibit or slow down the growth of phytopathogens Colletotrichum gloeosporioides, Puccinia psidii, Diaporthe spp, and Penicillium spp. Nondestructive (visual and weight loss) and destructive (firmness, titratable acidity, pH, total solid residues, reducing sugars, and soluble sugars) tests were performed on guavas and showed very little change over 16 days post-harvest. The coating with ZnO nano resulted in better physical–chemical properties, and it verifies the potential use of the packaging produced for postharvest guava fruit conservation.
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Voltage Imaging with Engineered Proton-Pumping Rhodopsins: Insights from the Proton Transfer Pathway
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-05-03 , DOI: 10.1021/acsphyschemau.3c00003
Voltage imaging using genetically encoded voltage indicators (GEVIs) has taken the field of neuroscience by storm in the past decade. Its ability to create subcellular and network level readouts of electrical dynamics depends critically on the kinetics of the response to voltage of the indicator used. Engineered microbial rhodopsins form a GEVI subclass known for their high voltage sensitivity and fast response kinetics. Here we review the essential aspects of microbial rhodopsin photocycles that are critical to understanding the mechanisms of voltage sensitivity in these proteins and link them to insights from efforts to create faster, brighter and more sensitive microbial rhodopsin-based GEVIs.
Detail
Effect of Cultivars, Environment, and Year on Agronomic Traits, Biochemical Composition of Major Constituents (Lipids, Proteins, and Polysaccharides), and Rheological Properties of Seeds in Brassica juncea
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-04-25 , DOI: 10.1021/acsfoodscitech.3c00094
In order to provide varieties of Brassica juncea that meet agronomic and technological qualities, it is necessary to define criteria that are predictive of the quality of the finished product. The objective of our study is to characterize the macromolecular components of the mustard seed in order to identify the compositional profile responsible for the technological quality of mustard pastes. A collection of cultivars that maximizes genetic and technological diversity were grown on three plots and over two years. Our results showed (i) the impact of the genetic and pedoclimatic factors on seed macromolecular components and on rheological properties estimated by measuring the flow in a Bostwick consistometer, and (ii) the potential role of seed storage proteins and cell wall polysaccharides in the mustard paste consistency. Data analyses allow us to propose new criteria for evaluating the technological quality of seeds and to identify interesting genotypes as candidates for future breeding programs.
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High-Value Utilization of Polyphenol Aromatic Antimicrobial Agents Extracted from Pineapple Peel Waste
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-04-13 , DOI: 10.1021/acsfoodscitech.3c00048
Plant polyphenols’ antibacterial capabilities are just beginning to be applied in the environment. In this study, solvent recovery and concentration techniques were used to achieve zero-waste extraction of pineapple peel polyphenol (PPP) powder on an industrial scale. For environmental sterilization, PPP antibacterial agents (PAAs) were created. Their physicochemical and antibacterial qualities were examined, and technical and financial analysis was done. The results showed that (1) among the major PPP components, protocatechuic acid content was the highest (48.90 mg/L), followed by quercetin dihydrate (17.56 mg/L); (2) PAA sprays passed the tests for physicochemical properties like pH and heat resistance; (3) at the 8 mg/mL concentration, PAA achieved 100% bacterial inhibition below 40 °C; and (4) the production cost of 8 mg/mL PAA spray was only $273.41/t at 100,000 t industrial scale. These findings might offer an application prospect in the development of renewable bacteriocins from fruit and vegetable waste materials.
Detail
MiR-21, MiR-148, Fatty Acid Content, and Antioxidant Properties of Raw Cow’s Milk: A Pilot Study
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-05-04 , DOI: 10.1021/acsfoodscitech.3c00072
Intramammary gland infections can affect milk quality, with changes in composition, biochemical characteristics, and antioxidant properties. Total bacterial count (TBC) and somatic cell count (SCC) are key determinants to define the appropriate quality of raw milk and must meet specific requirements established by the European regulation. Our interest was to examine if the microbiological safety window may hide differences regarding the nutritional value of milk approved for commercialization. Therefore, we investigated microRNA (miRNA) content, fatty acid (FA) profile, and antioxidant activity in relation to SCC and TBC in microbiologically safe dairy milk. Our data show that even minor variations in SCC and TBC induced by the bacterial presence are correlated to changes in milk miRNA content, FA profile, and antioxidant properties of raw milk. This pilot study suggests that the legislative microbiological safety window can hide a range of milks, which differ for their nutritional and antioxidant values that ultimately may have effects on the consumer’s health, also via epigenetic mechanisms.
Detail
Postharvest Treatments of Hass Avocado (Persea americana Mill.) and Estimation of Its Quality Using Hyperspectral Imaging (HSI)
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-05-03 , DOI: 10.1021/acsfoodscitech.3c00084
Avocados’ shelf life is limited and difficult to monitor. This study evaluated the performance of chitosan coatings (1.5 and 2% w/v, T1 and T2) on avocados’ quality and shelf life against samples untreated (C) and treated with an ethylene inhibitor (1-MCP, M). Hyperspectral imaging (HSI) coupled with machine learning (ML) techniques was also evaluated to estimate Hass avocados’ quality indicators. Sensorial, physicochemical, and metabolic characteristics were measured using standard procedures. While T2 samples exhibited undesirable changes (i.e., uneven color and heterogeneous firmness), T1 behaved similarly to C. However, neither treatment could delay senescence as much as 1-MCP (42 vs ≤ 33 days). In general, Bayesian regularization neural networks (BRNNs) outperformed the other tested ML techniques in estimating quality attributes from HSI features, allowing for real-time nondestructive assessment of food quality. Adverse effects of chitosan coatings on avocados’ physiology were identified, which can inform the development of films with improved performance.
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Interaction of Two Commercial Azobenzene Food Dyes, Amaranth and New Coccine, with Human Serum Albumin: Biophysical Characterization
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-05-01 , DOI: 10.1021/acsfoodscitech.3c00125
Food processing and storage cause natural food color to diminish, leading to the addition of synthetic dyes by the industry. Unfortunately, these dyes have potential health risks, such as accumulation in blood plasma and interaction with human serum albumin (HSA). To address this issue, the present study utilized spectroscopic techniques and in silico calculations to report the biophysical profile of the HSA:Amaranth and HSA:New coccine interactions. The study showed that the HSA:Dye interaction is spontaneous (ΔG° < 0) and driven by enthalpy (ΔH° ≈ −12 kJ mol–1) and entropy (ΔS° ≈ 0.05 kJ mol–1 K–1). These interactions perturb the secondary structure of HSA weak to moderately. Furthermore, the binding of the dyes to HSA is moderate (KSV ≈ 104 M–1), and the dyes interact with site I. Importantly, this site is the binding region for anticoagulant and anti-inflammatory drugs, such as warfarin, dicoumarol, diflunisal, and naproxen, suggesting that Amaranth and New coccine may negatively impact the pharmacokinetics of these medicines.
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Improving Product Safety for Edible Insects: Toxicokinetics of Hg in Tenebrio molitor and Hermetia illucens
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-03-28 , DOI: 10.1021/acsfoodscitech.3c00051
Sustainability, circularity, and Zero Waste policies are timely concepts for policy development and strategies in the European Union (EU) and other global regions. Insects can likely become key players in the bioconversion of waste to valuable material and promise one solution to achieve diverse societal goals. Insects further present strategic opportunities as food products; however, it is necessary to understand how insects accumulate and eliminate priority contaminants from different substrates where they can be reared. In the present study, we expanded beyond previous work with mercury (Hg) to examine bioaccumulation kinetics in Tenebrio molitor (YMW) and Hermetia illucens (BSF). Two-phase bioaccumulation assays, with an uptake (contaminated Hg substrate) and elimination phase (clean substrate), followed by toxicokinetic modeling, showed that both insects have a high capacity to regulate Hg, often reaching an internal steady-state concentration at level responding on the substrate concentration of Hg. Of importance for product safety, both insects quickly eliminated Hg after being transferred to clean substrate. Specifically, BSF eliminated half of the accumulated Hg in approximately 1 day (after 5 days of Hg exposure) and YMW in 4–5 days (after 21 days of Hg exposure). These results provide crucial product safety information for insect producers using possibly contaminated substrates, specifically informing the amount of time for Hg depuration prior to processing and commercialization for food and feed.
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Ionic Field Screening in MAPbBr3 Crystals Revealed from Remnant Sensitivity in X-ray Detection
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-05-03 , DOI: 10.1021/acsphyschemau.3c00002
Research on metal halide perovskites as absorbers for X-ray detection is an attractive subject due to the optimal optoelectronic properties of these materials for high-sensitivity applications. However, the contact degradation and the long-term instability of the current limit the performance of the devices, in close causality with the dual electronic-ionic conductivity of these perovskites. Herein, millimeter-thick methylammonium-lead bromide (MAPbBr3) single and polycrystalline samples are approached by characterizing their long-term dark current and photocurrent under X-ray incidence. It is shown how both the dark current and the sensitivity of the detectors follow similar trends at short-circuit (V = 0 V) after biasing. By performing drift-diffusion numerical simulations, it is revealed how large ionic-related built-in fields not only produce relaxations to equilibrium lasting up to tens of hours but also continue to affect the charge kinetics under homogeneous low photogeneration rates. Furthermore, a method is suggested for estimating the ionic mobility and concentration by analyzing the initial current at short-circuit and the characteristic diffusion times.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
环境科学与生态学2区 ENVIRONMENTAL SCIENCES 环境科学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
13.10 96 Science Citation Index Science Citation Index Expanded Not
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